molecular formula C9H12N4O B13082551 2-(1-Methyl-1H-pyrazol-4-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol

2-(1-Methyl-1H-pyrazol-4-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol

Cat. No.: B13082551
M. Wt: 192.22 g/mol
InChI Key: XJBZNZSXJBJKLE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(1-Methyl-1H-pyrazol-4-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol is a bifunctional pyrazole derivative featuring two distinct pyrazole rings linked by an ethanol backbone. The 1-methyl-1H-pyrazol-4-yl group introduces steric and electronic modifications compared to the unsubstituted 1H-pyrazol-4-yl moiety.

Properties

Molecular Formula

C9H12N4O

Molecular Weight

192.22 g/mol

IUPAC Name

2-(1-methylpyrazol-4-yl)-1-(1H-pyrazol-4-yl)ethanol

InChI

InChI=1S/C9H12N4O/c1-13-6-7(3-12-13)2-9(14)8-4-10-11-5-8/h3-6,9,14H,2H2,1H3,(H,10,11)

InChI Key

XJBZNZSXJBJKLE-UHFFFAOYSA-N

Canonical SMILES

CN1C=C(C=N1)CC(C2=CNN=C2)O

Origin of Product

United States

Biological Activity

2-(1-Methyl-1H-pyrazol-4-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol, a compound featuring pyrazole moieties, has garnered attention in pharmacological research due to its diverse biological activities. This article explores the compound's biological effects, mechanisms of action, and potential therapeutic applications supported by various studies and data.

The molecular formula of 2-(1-Methyl-1H-pyrazol-4-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol is C8H10N4OC_8H_{10}N_4O, with a molecular weight of approximately 182.19 g/mol. The structure includes two pyrazole rings, which are known for their biological significance.

Antimicrobial Activity

Research indicates that compounds with pyrazole structures exhibit significant antimicrobial properties. A study demonstrated that derivatives of pyrazole showed varying degrees of activity against Gram-positive and Gram-negative bacteria, as well as fungi. The Minimum Inhibitory Concentration (MIC) values for these compounds ranged from 64 to 1024 μg/mL against various pathogens, including Staphylococcus aureus and Escherichia coli .

CompoundMIC (μg/mL)Activity
2-(1-Methyl-1H-pyrazol-4-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol64 - 512Moderate to High
Control (Ciprofloxacin)< 16High

Alpha-Amylase Inhibition

Another important aspect of this compound is its potential as an alpha-amylase inhibitor, relevant for managing diabetes. In vitro studies have shown that certain pyrazole derivatives exhibit potent inhibition of alpha-amylase, with some compounds demonstrating activity up to four times greater than acarbose, a standard antidiabetic drug .

Anti-inflammatory and Antioxidant Properties

The anti-inflammatory effects of pyrazole derivatives have been attributed to their ability to inhibit pro-inflammatory cytokines. Research has shown that these compounds can reduce the levels of TNF-alpha and IL-6 in vitro, indicating their potential use in treating inflammatory diseases .

The biological activity of 2-(1-Methyl-1H-pyrazol-4-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol can be linked to its structural features:

Pyrazole Rings: The presence of multiple pyrazole rings enhances the compound's ability to interact with biological targets, such as enzymes and receptors.

Hydroxyl Group: The hydroxyl group in the structure may contribute to hydrogen bonding with target proteins, enhancing binding affinity and specificity.

Case Studies

Several studies have focused on the synthesis and evaluation of similar pyrazole compounds:

  • Study on Antimicrobial Activity: A series of pyrazole derivatives were synthesized and tested against various bacterial strains. The study found that modifications in the pyrazole structure significantly affected antimicrobial potency, highlighting the importance of structural diversity .
  • Alpha-Amylase Inhibition Study: Research demonstrated that certain structural modifications in pyrazoles led to enhanced alpha-amylase inhibition compared to traditional inhibitors like acarbose. This suggests that further exploration of these compounds could yield new therapeutic agents for diabetes management .

Scientific Research Applications

Medicinal Chemistry

The compound is part of a broader class of pyrazole derivatives known for their diverse biological activities. Pyrazoles have been investigated for their potential as antitumor , anti-inflammatory , antiviral , and antioxidant agents. The unique structural features of 2-(1-Methyl-1H-pyrazol-4-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol allow it to interact with various biological targets, making it a candidate for drug development.

Key Biological Activities:

  • Anticancer Properties: Research indicates that pyrazole derivatives exhibit cytotoxic effects against various cancer cell lines. For instance, studies have shown that certain pyrazole compounds can induce apoptosis in lung cancer cells (A549) through molecular docking studies and MTT assays .
  • Anti-inflammatory Effects: Pyrazole derivatives have been reported to inhibit inflammatory pathways, making them potential candidates for treating conditions like arthritis and other inflammatory diseases .

Material Science

In addition to medicinal applications, 2-(1-Methyl-1H-pyrazol-4-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol can be utilized in the synthesis of novel materials. Its ability to form stable complexes with metals makes it useful in catalysis and the development of new materials with specific electronic properties.

Case Study 1: Anticancer Activity

A study conducted on a series of pyrazole compounds, including 2-(1-Methyl-1H-pyrazol-4-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol, demonstrated significant cytotoxicity against A549 lung cancer cells. The research employed MTT assays to quantify cell viability and molecular docking to elucidate the interaction between the compound and target proteins involved in cancer progression. The findings suggested that modifications to the pyrazole structure could enhance its anticancer efficacy .

Case Study 2: Anti-inflammatory Potential

Another investigation focused on the anti-inflammatory properties of pyrazole derivatives. The study revealed that compounds with similar structures exhibited reduced levels of pro-inflammatory cytokines in vitro. The results support the hypothesis that 2-(1-Methyl-1H-pyrazol-4-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol may serve as a scaffold for developing new anti-inflammatory drugs .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes structural and functional differences between the target compound and analogous pyrazole-ethanol derivatives:

Compound Name Molecular Formula Substituents Molecular Weight (g/mol) Key Differences
2-(1-Methyl-1H-pyrazol-4-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol C9H12N4O 1-Methylpyrazole (Position 4), Unsubstituted pyrazole (Position 1) 204.22 (calculated) Bifunctional pyrazole core; lacks aromatic or amino substituents.
2-(1-Ethyl-1H-pyrazol-4-yl)ethan-1-ol C7H12N2O 1-Ethylpyrazole (Position 4) 156.19 Ethyl group enhances lipophilicity; shorter chain may reduce steric hindrance.
(1-Methyl-3-phenyl-1H-pyrazol-4-yl)methanol C11H12N2O 3-Phenyl, 1-methylpyrazole; methanol backbone 188.23 Aromatic phenyl group may improve receptor binding; methanol instead of ethanol alters solubility.
[1-(2-Phenylethyl)-1H-pyrazol-4-yl]methanol C12H14N2O 2-Phenylethyl substituent on pyrazole; methanol backbone 202.26 Bulky phenylethyl group increases steric demand; potential for enhanced pharmacokinetics.
(1S)-1-(1-Phenyl-1H-pyrazol-4-yl)ethan-1-ol C11H12N2O Chiral center, phenyl-substituted pyrazole 188.23 Stereochemistry influences bioactivity; phenyl group enhances aromatic interactions.
2-Amino-1-(1-methyl-1H-pyrazol-4-yl)ethan-1-ol C6H11N3O Amino group on ethanol chain 157.17 Basic amino group improves water solubility; potential for salt formation.
2-(Benzylamino)-1-(1-methyl-1H-pyrazol-4-yl)ethan-1-ol C13H17N3O Benzylamino substituent on ethanol chain 231.30 Aromatic benzyl group may enhance binding to hydrophobic pockets in enzymes or receptors.

Key Observations:

Substituent Effects: Alkyl Chains: Ethyl (C7H12N2O, ) vs. methyl groups alter lipophilicity and steric profiles. Aromatic Groups: Phenyl or benzyl substituents () introduce π-π stacking capabilities, critical for kinase inhibition (e.g., avapritinib’s pyrrolotriazine-piperazine-pyrimidine scaffold ). Functional Groups: Amino or benzylamino groups () modulate solubility and reactivity, enabling salt formation or covalent interactions.

Synthetic Relevance :

  • Copper-catalyzed oxidative cyanation () and alkylation reactions () are viable routes for synthesizing such derivatives. The target compound could be synthesized via similar cross-coupling or substitution strategies.

Biological Implications: Pyrazole-ethanol derivatives are underrepresented in FDA-approved drugs compared to pyrazole-carboxamides (e.g., selumetinib ). However, the hydroxyl group in the target compound offers a site for derivatization (e.g., esterification) to enhance bioavailability or target specificity.

Physical Properties: Molecular weight and substituent polarity directly correlate with solubility and permeability. For instance, the amino-substituted derivative () has higher aqueous solubility than the phenyl-substituted analog ().

Preparation Methods

Formation of Pyrazole Rings

The pyrazole rings are commonly synthesized by reacting hydrazine derivatives with 1,3-dicarbonyl compounds under acidic or neutral conditions. This classical approach yields pyrazole cores with substitutions depending on the starting materials.

Coupling of Pyrazole Units

Coupling strategies include:

  • Palladium-catalyzed cross-coupling reactions (e.g., Suzuki or Heck-type) to link pyrazole derivatives.
  • Nucleophilic substitution or condensation reactions to join pyrazolyl ethan-1-ol intermediates.

Detailed Synthetic Routes and Reaction Conditions

Step Reaction Type Reagents & Conditions Yield (%) Notes
1 Oxidation of 1-(1-methyl-1H-pyrazol-4-yl)ethanol to ethanone Manganese(IV) oxide in dichloromethane, 0–20°C, 14 h 91% High purity product obtained after filtration and solvent removal
2 Formation of 4-(1-methyl-1H-pyrazol-4-yl)-2,4-dioxobutanoic acid ethyl ester Sodium ethoxide in ethanol, diethyl oxalate addition, room temp, 90 min 79% Intermediate for further functionalization
3 Bromination of 1-(1-methyl-1H-pyrazol-4-yl)ethanone Pyridinium tribromide in ethanol/dichloromethane, 15–20°C, 3–18 h 85–89% Brominated intermediate useful for coupling
4 Palladium-catalyzed coupling Palladium diacetate, 1,3-bis(diphenylphosphino)propane, sodium carbonate, n-butanol, reflux, inert atmosphere, 4 h 60–85% (varies) Cross-coupling to build complex pyrazole structures
5 Reductive amination/reduction Various reducing agents (e.g., NaBH4) or reductive amination protocols Variable Introduction of amino alcohol moieties

Representative Preparation Example

A typical preparation sequence involves:

  • Oxidation of 1-(1-methyl-1H-pyrazol-4-yl)ethanol to 1-(1-methyl-1H-pyrazol-4-yl)ethanone using manganese(IV) oxide in dichloromethane at low temperature (0–20°C) for 14 hours, yielding 91% of the ketone intermediate.

  • Bromination of this ethanone with pyridinium tribromide in ethanol/dichloromethane at 15–20°C for 3 to 18 hours provides the brominated intermediate with 85–89% yield.

  • Coupling of the brominated intermediate with 1H-pyrazol-4-yl ethan-1-ol or related nucleophiles under palladium catalysis in refluxing n-butanol under inert atmosphere yields the target compound or close precursors.

  • Reduction or reductive amination steps introduce the ethan-1-ol functionality or amino alcohol groups as needed to finalize the target compound.

Analytical Data and Purification

  • Purification is typically achieved by filtration, solvent evaporation under reduced pressure, recrystallization, and chromatographic techniques (e.g., column chromatography with dichloromethane/methanol mixtures).
  • Characterization includes ^1H NMR, ^13C NMR, and mass spectrometry confirming structure and purity.
  • Typical ^1H NMR signals for pyrazole protons appear around 7.8–8.0 ppm; methyl groups on pyrazole at ~3.9 ppm; methylene protons adjacent to hydroxyl or amino groups at ~4.1–4.5 ppm.

Summary Table of Key Preparation Steps

Compound/Intermediate Reaction Type Conditions Yield (%) Reference
1-(1-Methyl-1H-pyrazol-4-yl)ethanol → ethanone Oxidation MnO2, DCM, 0–20°C, 14 h 91%
Ethanone → 2-bromo derivative Bromination Pyridinium tribromide, EtOH/DCM, 15–20°C, 3–18 h 85–89%
Brominated intermediate + pyrazolyl nucleophile Pd-catalyzed coupling Pd(OAc)2, dppp, Na2CO3, n-BuOH, reflux, inert 60–85%
Carbonyl intermediate → amino alcohol Reductive amination/reduction Various reducing agents, mild conditions Variable

Research Findings and Notes

  • The use of manganese(IV) oxide for oxidation ensures mild conditions and high selectivity, preserving the pyrazole ring integrity.
  • Bromination with pyridinium tribromide is favored over N-bromosuccinimide due to higher yields and cleaner reactions.
  • Palladium-catalyzed cross-coupling is a robust method to assemble complex pyrazole-containing molecules, allowing for modular synthesis.
  • Reductive amination or reduction steps must be carefully controlled to avoid over-reduction or ring modifications.
  • Industrial scale syntheses often employ continuous flow reactors and advanced purification to optimize yield and purity, though detailed industrial protocols remain proprietary.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.